Cas no 1781757-05-8 (3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one
• CAS No: 1781757-05-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6603312
• PubChem ID: 82622348
• Update Time: 2025-10-15

3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one
• EN300-1923103
• 1781757-05-8

• Inchi： 1S/C9H10BrNO2/c10-7-3-1-2-6(9(7)13)8(12)4-5-11/h1-3,13H,4-5,11H2
• InChI Key： DOCZOCAGIXASCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(CCN)=O

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one (CAS No. 1781757-05-8)

3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one (CAS No. 1781757-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-hydroxyphenyl and aminopropanone functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a 3-bromo-2-hydroxyphenyl moiety, makes it particularly valuable for designing novel therapeutic agents.

The compound's CAS number 1781757-05-8 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and neurological disorders. The presence of both amino and hydroxyl groups enhances its reactivity, enabling diverse chemical modifications.

One of the trending topics in the scientific community is the exploration of 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one as a building block for small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, this compound's versatility aligns well with current research demands. Its brominated aromatic ring offers unique electronic properties, which are exploited in the development of fluorescence probes and biomarkers.

In addition to its pharmaceutical applications, CAS 1781757-05-8 is also studied in material science. The compound's ability to form stable complexes with metals makes it a candidate for catalysis and sensor development. Recent studies have highlighted its role in creating advanced polymeric materials with tailored properties for industrial use.

The synthesis of 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one typically involves multi-step organic reactions, including bromination, amination, and ketone formation. Optimizing these processes is a hot topic among chemists, as it directly impacts the compound's yield and purity. Researchers are also investigating greener synthesis routes to align with the growing demand for sustainable chemistry practices.

From a commercial perspective, the demand for CAS No. 1781757-05-8 is steadily increasing, driven by its applications in drug development and material innovation. Suppliers and manufacturers are focusing on scaling up production while maintaining high-quality standards. The compound's price and availability are often discussed in industry forums, reflecting its economic significance.

Safety and handling of 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one are critical considerations in laboratory and industrial settings. Proper storage conditions, such as protection from light and moisture, are essential to preserve its stability. Researchers emphasize the importance of using personal protective equipment (PPE) when handling this compound to ensure workplace safety.

In summary, 3-amino-1-(3-bromo-2-hydroxyphenyl)propan-1-one (CAS No. 1781757-05-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and reactivity make it a valuable asset for scientists exploring new frontiers in bioactive molecules and functional materials. As research continues to evolve, this compound is poised to play an even greater role in advancing scientific and industrial innovations.